Cas no 1219903-84-0 (N-(4-{2-(cyclohexylamino)-6-methylpyrimidin-4-ylamino}phenyl)-2-methoxyacetamide)

• Product Name: N-(4-{2-(cyclohexylamino)-6-methylpyrimidin-4-ylamino}phenyl)-2-methoxyacetamide
• CAS No: 1219903-84-0
• MF: C₂₀H₂₇N₅O₂
• MW: 369.46068406105
• CID: 6175863
• PubChem ID: 49677674
• Update Time: 2025-08-05

N-(4-{2-(cyclohexylamino)-6-methylpyrimidin-4-ylamino}phenyl)-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{2-(cyclohexylamino)-6-methylpyrimidin-4-ylamino}phenyl)-2-methoxyacetamide
• VU0528101-1
• 1219903-84-0
• N-[4-[[2-(cyclohexylamino)-6-methylpyrimidin-4-yl]amino]phenyl]-2-methoxyacetamide
• AKOS024527479
• N-(4-((2-(cyclohexylamino)-6-methylpyrimidin-4-yl)amino)phenyl)-2-methoxyacetamide
• F5911-0192
• N-(4-{[2-(cyclohexylamino)-6-methylpyrimidin-4-yl]amino}phenyl)-2-methoxyacetamide

• Inchi： 1S/C20H27N5O2/c1-14-12-18(25-20(21-14)24-15-6-4-3-5-7-15)22-16-8-10-17(11-9-16)23-19(26)13-27-2/h8-12,15H,3-7,13H2,1-2H3,(H,23,26)(H2,21,22,24,25)
• InChI Key： FJHLWORDXCASDY-UHFFFAOYSA-N
• SMILES： O(C)CC(NC1C=CC(=CC=1)NC1=CC(C)=NC(=N1)NC1CCCCC1)=O

Computed Properties

• Exact Mass: 369.21647512g/mol
• Monoisotopic Mass: 369.21647512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 88.2Ų

Additional information on N-(4-{2-(cyclohexylamino)-6-methylpyrimidin-4-ylamino}phenyl)-2-methoxyacetamide

Introduction to N-(4-{2-(cyclohexylamino)-6-methylpyrimidin-4-ylamino}phenyl)-2-methoxyacetamide and Its Significance in Modern Medicinal Chemistry

N-(4-{2-(cyclohexylamino-6-methylpyrimidin-4-ylamino}phenyl)-2-methoxyacetamide) is a sophisticated organic compound with a molecular structure that underscores its potential in the realm of pharmaceutical innovation. This compound, identified by the CAS number 1219903-84-0, has garnered attention due to its unique chemical properties and its promising applications in medicinal chemistry. The intricate arrangement of atoms within its molecular framework, including the presence of a pyrimidine core and multiple functional groups, positions it as a candidate for further exploration in drug discovery and development.

The compound's structure is characterized by a phenyl ring substituted with an amino group that is further connected to a cyclohexylamino moiety. This particular arrangement not only contributes to the compound's solubility and stability but also opens up possibilities for interactions with biological targets. The pyrimidine ring, a common feature in many bioactive molecules, is known for its ability to engage with various enzymes and receptors, making it a focal point in medicinal chemistry research.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases. N-(4-{2-(cyclohexylamino)-6-methylpyrimidin-4-ylamino}phenyl)-2-methoxyacetamide stands out as a molecule that could potentially address this need. Its design incorporates elements that are reminiscent of known pharmacophores, suggesting that it may exhibit properties conducive to therapeutic activity.

The methoxyacetamide moiety in the compound's name is another key feature that merits attention. This group is often found in biologically active compounds due to its ability to enhance metabolic stability while maintaining bioavailability. The presence of this moiety in N-(4-{2-(cyclohexylamino)-6-methylpyrimidin-4-ylamino}phenyl)-2-methoxyacetamide suggests that it may possess favorable pharmacokinetic properties, which are crucial for any potential therapeutic application.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging these tools, scientists have been able to identify promising candidates for further experimental validation. N-(4-{2-(cyclohexylamino)-6-methylpyrimidin-4-ylamino}phenyl)-2-methoxyacetamide has been subjected to such computational studies, which have revealed potential interactions with various biological targets. These findings have fueled interest in the compound and prompted further investigation into its therapeutic potential.

The synthesis of N-(4-{2-(cyclohexylamino)-6-methylpyrimidin-4-ylamino}phenyl)-2-methoxyacetamide presents an intriguing challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Researchers have employed multi-step synthetic routes that involve careful selection of reagents and reaction conditions to ensure high yields and purity. These advancements have not only facilitated the production of N-(4-{2-(cyclohexylamino)-6-methylpyrimidin-4-ylamino}phenyl)-2-methoxyacetamide but also provided valuable insights into optimizing synthetic strategies for similar compounds.

The pharmacological evaluation of N-(4-{2-(cyclohexylamino)-6-methylpyrimidin-4-ylamino}phenyl)-2-methoxyacetamide is an ongoing process. Initial studies have focused on assessing its interaction with target proteins and enzymes, as well as its ability to modulate relevant biological pathways. These investigations are crucial for understanding the compound's mechanism of action and for identifying potential therapeutic applications. Additionally, toxicological studies are being conducted to evaluate the safety profile of the compound, ensuring that any future development efforts are grounded in sound scientific principles.

The significance of N-(4-{2-(cyclohexylamino)-6-methylpyrimidin-4-ylamino}phenyl)-2-methoxyacetamide extends beyond its immediate therapeutic potential. It serves as a valuable scaffold for further chemical modification and optimization. By altering specific functional groups within its structure, researchers can fine-tune its properties to enhance its efficacy or reduce side effects. This modular approach allows for the rapid development of novel derivatives with tailored characteristics, accelerating the drug discovery process.

In conclusion, N-(4-{2-(cyclohexylamino)-6-methylpyrimidin-4-ylamino}phenyl)-2-methoxyacetamide represents a promising candidate in the field of medicinal chemistry. Its unique structure, characterized by a pyrimidine core and multiple functional groups, positions it as a versatile molecule with potential applications across various therapeutic areas. Ongoing research efforts are aimed at elucidating its biological activity and optimizing its pharmacological properties. As our understanding of molecular interactions continues to evolve, compounds like N-(4-{2-(cyclohexylamino)-6-methylpyrimidin-4-ylamino}phenyl)-2-methoxyacetamide are poised to play a significant role in shaping the future of healthcare.